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Compound of Interest

Compound Name: 3-Bromo-2-fluorobenzotrifluoride

Cat. No.: B134860 Get Quote

An In-depth Technical Guide to the Safety and Handling of 3-Bromo-2-fluorobenzotrifluoride

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes only and should not be

substituted for a comprehensive Safety Data Sheet (SDS) provided by the manufacturer.

Always consult the specific SDS for 3-Bromo-2-fluorobenzotrifluoride (CAS No. 144584-67-

8) before handling this chemical. The toxicological properties of this compound have not been

fully investigated.[1]

Introduction
3-Bromo-2-fluorobenzotrifluoride is a fluorinated organic compound with applications in

organic synthesis, particularly in the development of pharmaceuticals and agrochemicals.[2] Its

unique substitution pattern offers potential for the creation of complex molecular architectures.

[2] Due to its reactive nature and the limited availability of in-depth toxicological data, stringent

safety and handling precautions are imperative. This guide provides a comprehensive overview

of the known safety information, handling procedures, and emergency protocols for 3-Bromo-
2-fluorobenzotrifluoride.

Hazard Identification and Classification
3-Bromo-2-fluorobenzotrifluoride is classified as a hazardous chemical. The primary hazards

identified are skin irritation, serious eye irritation, and the potential to cause an allergic skin

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b134860?utm_src=pdf-interest
https://www.benchchem.com/product/b134860?utm_src=pdf-body
https://www.benchchem.com/product/b134860?utm_src=pdf-body
https://matrix.staging.1int.co.uk/sds/MxMSDS_001703.pdf
https://www.benchchem.com/product/b134860?utm_src=pdf-body
https://www.chemimpex.com/products/45810
https://www.chemimpex.com/products/45810
https://www.benchchem.com/product/b134860?utm_src=pdf-body
https://www.benchchem.com/product/b134860?utm_src=pdf-body
https://www.benchchem.com/product/b134860?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b134860?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


reaction.[1][3] It may also be harmful by ingestion and inhalation, with irritation to the mucous

membranes and upper respiratory tract.[1]

GHS Hazard Statements:

H315: Causes skin irritation.[3]

H317: May cause an allergic skin reaction.[1]

H319: Causes serious eye irritation.[1][3]

H335: May cause respiratory irritation.[3]

Signal Word: Warning[1][3]

Physical and Chemical Properties
A summary of the available quantitative data for 3-Bromo-2-fluorobenzotrifluoride is

presented in the table below for easy reference.

Property Value Source

CAS Number 144584-67-8 [1][2][3][4][5]

Molecular Formula C₇H₃BrF₄ [1][2][3][4]

Molecular Weight 243.00 g/mol [1][2][3][4]

Appearance
Colorless to light yellow to light

orange clear liquid
[2]

Boiling Point 168-169 °C [3][4]

Density 1.690 - 1.74 g/mL at 25 °C [2]

Refractive Index (n20/D) 1.464 - 1.47 [1][2]

Purity ≥ 98% (GC) [2]

Experimental Protocols: Handling and Storage
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Due to the lack of detailed experimental safety studies in the provided search results, this

section outlines general best practices for handling and storing 3-Bromo-2-
fluorobenzotrifluoride based on available safety data sheets.

4.1. Engineering Controls:

Work should be conducted in a well-ventilated area, preferably in a chemical fume hood to

minimize inhalation of vapors.[1]

Ensure that safety showers and eyewash stations are readily accessible in the immediate

work area.[1]

4.2. Personal Protective Equipment (PPE):

A critical aspect of safely handling 3-Bromo-2-fluorobenzotrifluoride is the consistent and

correct use of personal protective equipment.

Eye and Face Protection: Wear chemical safety goggles or a face shield.[1]

Skin Protection:

Hand Protection: Wear chemical-resistant gloves (e.g., nitrile rubber).[1]

Body Protection: Wear a lab coat and, if necessary, additional protective clothing to

prevent skin contact.[1]

Respiratory Protection: If ventilation is inadequate, use a NIOSH-approved respirator with an

appropriate cartridge for organic vapors.

4.3. Handling Procedures:

Avoid contact with skin, eyes, and clothing.[1]

Do not breathe vapors or mist.[1]

Keep containers tightly closed when not in use.[1]

Use this compound only for research and development purposes.[1]
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4.4. Storage:

Store in a cool, dry, and well-ventilated place.[1]

Keep the container tightly closed.[1]

Store at temperatures between 2 - 8 °C.[2]

Keep away from strong oxidizing agents, strong acids, and strong bases.[1]

Emergency Procedures and First Aid
In the event of exposure or a spill, follow these procedures immediately.

5.1. First-Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.[1]

Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove

contaminated clothing. If irritation persists, seek medical attention.[1]

Inhalation: Remove the victim to fresh air. If breathing is difficult, administer oxygen. If not

breathing, give artificial respiration. Seek medical attention.[1]

Ingestion: Do not induce vomiting. Wash out the mouth with water. Never give anything by

mouth to an unconscious person. Seek medical attention.

5.2. Accidental Release Measures:

Wear appropriate personal protective equipment, including a respirator, chemical-resistant

gloves, and safety goggles.[1]

Absorb the spill with an inert material (e.g., vermiculite, sand) and place it in a suitable

container for disposal.[1]

Ensure adequate ventilation.
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Observe all federal, state, and local environmental regulations for disposal.[1]

Toxicological Information
The toxicological properties of 3-Bromo-2-fluorobenzotrifluoride have not been fully

investigated.[1] The available information indicates that it is an irritant to the skin, eyes, and

respiratory system, and may cause an allergic skin reaction.[1] No quantitative toxicological

data such as LD50 or LC50 values were available in the search results.

Disposal Considerations
Dispose of 3-Bromo-2-fluorobenzotrifluoride and its containers in accordance with all

applicable federal, state, and local regulations.[1] One suggested method for disposal is to

dissolve or mix the material with a combustible solvent and burn it in a chemical incinerator

equipped with an afterburner and scrubber.[1]

Visualized Workflow for Safe Handling
The following diagram illustrates the key logical steps for the safe handling of 3-Bromo-2-
fluorobenzotrifluoride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [safety and handling precautions for 3-Bromo-2-
fluorobenzotrifluoride]. BenchChem, [2025]. [Online PDF]. Available at:
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bromo-2-fluorobenzotrifluoride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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